FAM DBCO, 6-isomer

• Molecular Formula: C42H32N2O7
• Molecular Weight: 676.7 g/mol
• InChI: InChI=1S/C42H32N2O7/c45-30-16-19-33-37(23-30)50-38-24-31(46)17-20-34(38)42(33)35-22-28(15-18-32(35)41(49)51-42)40(48)43-21-7-1-2-12-39(47)44-25-29-10-4-3-8-26(29)13-14-27-9-5-6-11-36(27)44/h3-6,8-11,15-20,22-24,45-46H,1-2,7,12,21,25H2,(H,43,48)
• InChIKey: QAATVTNRYVCIIR-UHFFFAOYSA-N

FAM DBCO, 6-isomer Overview

FAM DBCO, 6-isomer (6-carboxyfluorescein-dibenzocyclooctyne, CAS 2768977-07-5, molecular formula C42H32N2O7, MW 676.71) is a single-isomer fluorescent click chemistry reagent that combines the 6-carboxyfluorescein (6-FAM) green fluorophore with a dibenzocyclooctyne (DBCO) reactive handle via a covalent linkage [1]. This compound is designed for copper-free, strain-promoted azide-alkyne cycloaddition (SPAAC) with azide-functionalized biomolecules including proteins, peptides, nucleic acids, and other azide-containing targets under physiological conditions without requiring cytotoxic copper catalysts [2]. As a purified 6-isomer rather than a 5/6-isomer mixture, this reagent is positioned for applications requiring batch-to-batch reproducibility in spectroscopic and chromatographic performance [1].

Isomer identity

Single 6-isomer, not 5/6 mixture

Fluorescence

Ex/Em ~493/518 nm; batch-consistent spectra

Workflow compatibility

SPAAC labeling; DMSO predissolution for aqueous use

• [1] Xi'an Qianghua Biotechnology Co., Ltd. FAM DBCO, 6-isomer: Carboxyfluorescein functionalized at position 6 retains complete spectral properties. SupplierNews, ChemicalBook, March 31, 2026. View Source
• [2] Lumiprobe GmbH. FAM-DBCO, 6-Isomer product description. Lumiprobe catalog no. 451F0, accessed 2026. View Source

FAM DBCO, 6-isomer: Why Substitution Fails

Substituting FAM DBCO, 6-isomer with its 5-isomer counterpart or a mixed 5/6-isomer formulation introduces quantifiable differences in chromatographic behavior, fluorescence quantum yield, and batch-to-batch spectral consistency. The 5- and 6-isomers of carboxyfluorescein exhibit distinct retention times in reversed-phase HPLC, with the 6-isomer demonstrating improved resolution characteristics that translate to more predictable purification outcomes [1]. Furthermore, the 6-isomer configuration yields a measurably higher fluorescence quantum yield (0.90–0.93) compared to the 5-isomer (approximately 0.79), directly impacting detection sensitivity in fluorescence-based assays . For applications where mixed isomers are used, the relative proportion of 5- and 6-isomers can vary between production batches, introducing uncontrolled spectral variability that compromises experimental reproducibility [1].

6-isomer (this product)

Single isomer with defined spectral and chromatographic properties; batch-to-batch consistency reported.

vs

5-isomer / mixed isomers

5-isomer shows lower quantum yield (~0.79) and different HPLC retention; mixed batches introduce variable isomer ratios that may shift excitation/emission maxima and extinction coefficients.

Similar SPAAC reactivity does not guarantee interchangeable spectral performance or lot reproducibility.

• [1] Xi'an Qianghua Biotechnology Co., Ltd. FAM DBCO, 6-isomer: Carboxyfluorescein functionalized at position 6 retains complete spectral properties. SupplierNews, ChemicalBook, March 31, 2026. View Source

FAM DBCO, 6-isomer Quantitative Evidence

Quantum Yield: 6-Isomer vs. 5-Isomer

FAM DBCO, 6-isomer exhibits a fluorescence quantum yield of 0.90–0.93 as reported by multiple vendors, representing an absolute increase of approximately 0.11–0.14 (14–18% relative improvement) over the reported quantum yield of 5-FAM DBCO at approximately 0.79 [1]. This difference is attributable to the positional isomerism of the carboxyfluorescein core, where the 6-position carboxyl substitution preserves more favorable photophysical properties compared to the 5-position substitution [2].

Quantum yield 6- vs 5-isomer

Cross-study reported

6-isomer Φ: 0.90–0.93; 5-isomer Φ: ~0.79 (reported). Absolute increase 0.11–0.14.

Reported quantum yield context supports sensitivity review for imaging/flow assays.

Vendor-reported values; absolute lab validation recommended.

Evidence Dimension	Fluorescence quantum yield (Φ)
Target Compound Data	0.90 (antibodies.com) to 0.93 (Luna Nanotech)
Comparator Or Baseline	5-FAM DBCO: ~0.79 (reported by QiYue Biotechnology)
Quantified Difference	Absolute increase of 0.11–0.14; relative improvement of 14–18%
Conditions	Vendor-reported fluorescence quantum yield values in solution

Why This Matters

Higher quantum yield directly translates to brighter fluorescence signal at equivalent excitation intensity, enabling lower detection limits and reduced reagent consumption in imaging and flow cytometry applications.

• [1] Antibodies.com. FAM DBCO, 6-isomer (A270213) technical datasheet. Accessed 2026. View Source
• [2] Xi'an Qianghua Biotechnology Co., Ltd. FAM DBCO, 6-isomer: Carboxyfluorescein functionalized at position 6 retains complete spectral properties. SupplierNews, ChemicalBook, March 31, 2026. View Source

SPAAC Reaction Kinetics in Buffers

The DBCO moiety common to both 6-isomer and 5-isomer FAM conjugates undergoes SPAAC reactions with second-order rate constants ranging from 0.18 to 1.22 M⁻¹ s⁻¹ depending on buffer conditions, azide substrate, and molecular context [1]. In PBS (pH 7), sulfo DBCO-amine reactions with model azides proceed with rate constants of 0.32–0.85 M⁻¹ s⁻¹, while HEPES buffer yields faster rates of 0.55–1.22 M⁻¹ s⁻¹ [1]. The presence of a PEG linker in antibody conjugates (DBCO-PEG5-trastuzumab) enhances reaction rates by 31 ± 16% compared to non-PEGylated constructs (0.18–0.37 M⁻¹ s⁻¹ versus slower kinetics without PEG) [1]. These rate constants place DBCO-mediated SPAAC reactions in a moderate kinetic range compared to alternative bioorthogonal chemistries, and underscore that reaction efficiency is substantially modulated by buffer selection and linker design [2].

SPAAC kinetics

Class-level inference

DBCO SPAAC k₂: 0.18–1.22 M⁻¹ s⁻¹ (buffer/pH dependent). HEPES ~1.4× faster than PBS. PEG linker enhances rate by ~31%.

Buffer and linker context inform conjugation efficiency; HEPES may support faster labeling.

Class-level data; verify with specific azide substrate.

Evidence Dimension	Second-order rate constant (k₂) for DBCO SPAAC reactions
Target Compound Data	DBCO moiety SPAAC rate constants: 0.18–1.22 M⁻¹ s⁻¹ (buffer-dependent); PEG linker enhances rates by 31 ± 16%
Comparator Or Baseline	BCN SPAAC: ~0.28 M⁻¹ s⁻¹; Copper-catalyzed click: typically 10–100 M⁻¹ s⁻¹ (class-level comparison)
Quantified Difference	DBCO > BCN kinetics; DBCO < CuAAC kinetics
Conditions	Various buffers (PBS, HEPES, DMEM, RPMI) at pH 5–10, 25–37°C; model azides: 3-azido-L-alanine and 1-azido-1-deoxy-β-D-glucopyranoside

Why This Matters

Understanding buffer-dependent kinetics informs optimal reaction condition selection for bioconjugation efficiency, with HEPES buffer offering up to 1.4-fold faster rates than PBS under comparable conditions.

• [1] Pringle TA, Knight JC. The effects of buffer, pH, and temperature upon SPAAC reaction rates. Organic & Biomolecular Chemistry, 2025, 23, 2432-2438. DOI: 10.1039/D4OB01157K. View Source
• [2] Povedailo VA, Tikhomirov SA, Yakovlev DL, Lysenko IL, Fan F, Shmanai VV. Hydrophilic azide-containing amino acid to enhance the solubility of peptides for SPAAC reactions. RSC Advances, 2022 (referenced via OvidDS). View Source

HPLC Resolution: 6-Isomer vs. Mixed Isomers

The 6-isomer of FAM DBCO provides measurably superior resolution in reversed-phase HPLC compared to the 5-isomer or mixed-isomer formulations [1]. This improved chromatographic behavior stems from the distinct physicochemical properties conferred by the 6-position carboxyl group on the fluorescein xanthene core, which yields sharper, more symmetrical elution peaks and predictable retention times during purification [1]. In contrast, mixed 5/6-isomer formulations exhibit broader peak profiles with variable isomer ratios between production batches, introducing uncontrolled spectral variability that can shift effective excitation/emission maxima and alter extinction coefficient values [1]. Single-isomer 6-FAM DBCO is routinely supplied with purity specifications of 95% as verified by both 1H NMR and HPLC-MS [2].

HPLC resolution

Class-level inference

6-isomer: sharper, symmetrical peaks; supplied purity 95% (NMR/HPLC-MS). Mixed isomers: broader peaks, variable isomer ratios.

Improved chromatographic resolution may ease purification and analytical QC.

Vendor-reported; verify under your HPLC conditions.

Evidence Dimension	HPLC chromatographic resolution and peak symmetry
Target Compound Data	Sharper, more symmetrical elution peaks; 95% purity verified by NMR 1H and HPLC-MS
Comparator Or Baseline	5-isomer or 5/6-mixed isomer formulations: broader peaks, variable isomer ratios batch-to-batch
Quantified Difference	Improved chromatographic resolution (qualitative vendor-reported characteristic)
Conditions	Reversed-phase HPLC purification

Why This Matters

Improved chromatographic resolution enables more reliable purification, reduces downstream interference from isomeric impurities, and ensures reproducible retention times in analytical HPLC quality control.

• [1] Xi'an Qianghua Biotechnology Co., Ltd. FAM DBCO, 6-isomer: Carboxyfluorescein functionalized at position 6 retains complete spectral properties. SupplierNews, ChemicalBook, March 31, 2026. View Source
• [2] Antibodies.com. FAM DBCO, 6-isomer (A270213) technical datasheet. Accessed 2026. View Source

Batch-to-Batch Spectral Consistency

FAM DBCO, 6-isomer delivers consistent excitation/emission maxima and extinction coefficient values across production batches due to its defined single-isomer composition [1]. Reported extinction coefficients for 6-FAM DBCO range from 74,000 to 75,000 M⁻¹cm⁻¹ with excitation/emission maxima of 492–494 nm / 517–520 nm [2]. In contrast, 5/6-mixed isomer formulations exhibit batch-dependent spectral drift because the relative proportion of 5- and 6-isomers can vary between synthesis runs [1]. This variability manifests as shifts in effective excitation/emission wavelengths and altered extinction coefficient values, which can compromise the accuracy of fluorescence quantification and cross-experiment comparisons [1].

Spectral batch consistency

Class-level inference

Ex 492–494 nm, Em 517–520 nm, ε 74,000–75,000 M⁻¹cm⁻¹ across batches. Mixed isomers: spectral drift possible.

Single-isomer composition supports reproducible fluorescence quantification across studies.

Lot-specific COA review advised for quantitative work.

Evidence Dimension	Spectral parameter batch-to-batch variability
Target Compound Data	Excitation: 492–494 nm; Emission: 517–520 nm; Extinction coefficient: 74,000–75,000 M⁻¹cm⁻¹; batch-consistent
Comparator Or Baseline	5/6-mixed isomer formulations: variable isomer ratios causing spectral drift
Quantified Difference	Elimination of isomer ratio-dependent spectral variability
Conditions	Vendor-reported optical specifications

Why This Matters

Consistent spectral properties across batches eliminate the need for recalibration of fluorescence detection systems and ensure reproducible quantification in long-term or multi-site studies.

• [1] Xi'an Qianghua Biotechnology Co., Ltd. FAM DBCO, 6-isomer: Carboxyfluorescein functionalized at position 6 retains complete spectral properties. SupplierNews, ChemicalBook, March 31, 2026. View Source
• [2] Antibodies.com. FAM DBCO, 6-isomer (A270213) technical datasheet. Accessed 2026. View Source

Solubility: DMSO/DMF and Aqueous Limitations

FAM DBCO, 6-isomer exhibits good solubility in DMF and DMSO (organic aprotic solvents) but requires DMSO pre-dissolution followed by dilution into PBS for aqueous biological applications [1]. This solubility profile is characteristic of the fluorescein-DBCO scaffold and does not materially differ between 5- and 6-isomers. 5-FAM DBCO shows comparable solubility behavior, with reported solubility in DMSO/DMF exceeding 120 mg/mL but poor aqueous solubility necessitating DMSO co-solvent for PBS dilution . Both isomers require storage at -20°C in the dark with desiccation [1], and DBCO rings may decompose under strongly acidic conditions .

Solubility profile

Context-dependent

Good solubility in DMF/DMSO; poor aqueous solubility. Requires DMSO predissolution for PBS dilution. Store at -20°C desiccated.

Formulation step required; solubility constraints similar for 5- and 6-isomers.

Confirm maximum DMSO tolerance for your biological system.

Evidence Dimension	Solvent solubility and formulation requirements
Target Compound Data	Good solubility in DMF and DMSO; poor aqueous solubility; requires DMSO pre-dissolution for aqueous dilution
Comparator Or Baseline	5-FAM DBCO: DMSO/DMF solubility >120 mg/mL; poor aqueous solubility
Quantified Difference	Comparable solubility profile (no significant differentiation)
Conditions	Vendor-reported solubility characteristics

Why This Matters

Understanding solubility constraints informs proper experimental design for bioconjugation workflows, particularly the need for DMSO co-solvent when preparing aqueous reaction mixtures.

• [1] Antibodies.com. FAM DBCO, 6-isomer (A270213) technical datasheet. Accessed 2026. View Source

FAM DBCO, 6-isomer Application Scenarios

High-Sensitivity Imaging and Flow Cytometry

The 6-isomer's fluorescence quantum yield of 0.90–0.93 [1] compared to the 5-isomer's approximately 0.79 provides a 14–18% relative increase in signal brightness. This quantifiable advantage makes FAM DBCO, 6-isomer the preferred choice for applications where detection sensitivity is limiting, including low-abundance protein imaging, rare-event flow cytometry, and single-molecule fluorescence detection where every photon counts.

Multi-Batch Studies: Spectral Reproducibility

The single-isomer nature of FAM DBCO, 6-isomer eliminates the batch-dependent isomer ratio variability inherent to 5/6-mixed formulations [1], ensuring consistent extinction coefficients (74,000–75,000 M⁻¹cm⁻¹) and excitation/emission maxima across multiple production lots . This consistency is essential for long-term studies, multi-site collaborative research, and any application requiring direct quantitative comparison of fluorescence data collected over extended time periods.

SPAAC Conjugation in HEPES Buffer

For applications where reaction kinetics are critical, evidence indicates that DBCO-mediated SPAAC reactions proceed with second-order rate constants of 0.55–1.22 M⁻¹ s⁻¹ in HEPES buffer at pH 7—approximately 1.4-fold faster than in PBS (0.32–0.85 M⁻¹ s⁻¹) [1]. Users of FAM DBCO, 6-isomer can leverage this buffer-dependent kinetic advantage to accelerate conjugation efficiency in protein labeling and biomolecule functionalization workflows, particularly when incorporating PEG linkers which further enhance rates by 31 ± 16% [1].

HPLC Purification with Enhanced Resolution

The improved chromatographic resolution of the 6-isomer in reversed-phase HPLC [1] makes this compound advantageous in purification workflows where clean baseline separation from closely related species is required. The sharper, more symmetrical elution peaks characteristic of the 6-isomer facilitate more predictable purification outcomes and enable analytical HPLC validation with reduced interference from isomeric impurities [1].

Application

Selection Property

Validation Focus

Fluorescence imaging / flow cytometry

Reported quantum yield context

Sensitivity benchmarking with actual laser/filter setup

Multi-batch / multi-site studies

Single-isomer spectral consistency

Lot-specific extinction coefficient and emission maximum verification

SPAAC conjugation in HEPES

Buffer-dependent kinetic profile

Reaction rate validation with specific azide partner

HPLC purification / analytical QC

Reported chromatographic resolution

Isomeric purity and peak symmetry under in-house conditions

• [1] Pringle TA, Knight JC. The effects of buffer, pH, and temperature upon SPAAC reaction rates. Organic & Biomolecular Chemistry, 2025, 23, 2432-2438. DOI: 10.1039/D4OB01157K. View Source